Cas no 5515-04-8 (2H-Azepin-2-one, hexahydro-1-(1-oxobutyl)-)

• Product Name: 2H-Azepin-2-one, hexahydro-1-(1-oxobutyl)-
• CAS No: 5515-04-8
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• CID: 335884
• PubChem ID: 21813142
• Update Time: 2025-04-19

2H-Azepin-2-one, hexahydro-1-(1-oxobutyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Azepin-2-one, hexahydro-1-(1-oxobutyl)-
• 1-Butanoylazepan-2-one
• SCHEMBL9576448
• DTXSID30618314
• 5515-04-8

• Inchi： 1S/C10H17NO2/c1-2-6-9(12)11-8-5-3-4-7-10(11)13/h2-8H2,1H3
• InChI Key： MIDJNKSTYJISAW-UHFFFAOYSA-N
• SMILES： O=C1CCCCCN1C(CCC)=O

Computed Properties

• Exact Mass: 183.125928785g/mol
• Monoisotopic Mass: 183.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 37.4Ų